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Compound of Interest

Compound Name:
2-(4-Bromothiophen-2-

yl)acetonitrile

Cat. No.: B062297 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

storage of 2-(4-Bromothiophen-2-yl)acetonitrile (CAS No: 160005-43-6). Adherence to these

guidelines is crucial to ensure personnel safety and maintain the integrity of the compound.

Hazard Identification and Summary
2-(4-Bromothiophen-2-yl)acetonitrile is a chemical compound that requires careful handling

due to its potential health hazards. Based on data from similar compounds and supplier

information, it is classified as acutely toxic and an irritant.

GHS Hazard Classification:

Acute Toxicity, Oral (Category 3)[1]

Skin Irritation (Category 2)[1]

Serious Eye Damage (Category 1)[1]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System[1]

Signal Word: Danger[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b062297?utm_src=pdf-interest
https://www.benchchem.com/product/b062297?utm_src=pdf-body
https://www.benchchem.com/product/b062297?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/cds003130
https://www.sigmaaldrich.com/US/en/product/aldrich/cds003130
https://www.sigmaaldrich.com/US/en/product/aldrich/cds003130
https://www.sigmaaldrich.com/US/en/product/aldrich/cds003130
https://www.sigmaaldrich.com/US/en/product/aldrich/cds003130
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b062297?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Statements:

H301: Toxic if swallowed.[1]

H315: Causes skin irritation.[1]

H318: Causes serious eye damage.[1]

H335: May cause respiratory irritation.[1]

The table below summarizes the key safety and physical data for 2-(4-Bromothiophen-2-
yl)acetonitrile.

Property Value Reference

Molecular Formula C₆H₄BrNS [1][2][3]

Molecular Weight 202.07 g/mol [1][2][3]

Appearance Solid [1]

Storage Temperature
Room temperature, under inert

atmosphere, in a dark place.
[2]

Storage Class

6.1C - Combustible, acute

toxic Cat. 3 / toxic compounds

or compounds which cause

chronic effects.

[1]

Incompatible Materials

Strong oxidizing agents, strong

acids, strong bases, strong

reducing agents.

[4]

Experimental Protocols
Personal Protective Equipment (PPE)
A comprehensive assessment of PPE is mandatory before handling 2-(4-Bromothiophen-2-
yl)acetonitrile. The following PPE should be worn at all times:
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Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat or chemical-resistant apron. Flame retardant antistatic

protective clothing is recommended.

Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume

hood.[4] If vapors or dust are generated, a NIOSH-approved respirator with an appropriate

cartridge is required.

Safe Handling Protocol
Preparation:

Ensure a chemical fume hood is operational and available.[4]

Verify that an eyewash station and safety shower are accessible and in good working

order.[4]

Assemble all necessary equipment and reagents before handling the compound.

Have appropriate spill cleanup materials readily available.

Handling:

Conduct all manipulations of 2-(4-Bromothiophen-2-yl)acetonitrile within a certified

chemical fume hood to avoid inhalation of dust or vapors.[4]

Avoid direct contact with the skin, eyes, and clothing.[4]

Do not eat, drink, or smoke in the work area.[5]

Use non-sparking tools and equipment.

Ground and bond containers when transferring material to prevent static discharge.

Weigh the solid compound carefully to minimize dust generation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC221861000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC221861000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC221861000&countryCode=US&language=en
https://www.benchchem.com/product/b062297?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC221861000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC221861000&countryCode=US&language=en
https://www.agilent.com/cs/library/msds/G2453-85050_EUEnglish.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b062297?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Post-Handling:

Wash hands thoroughly with soap and water after handling.[4]

Clean all equipment and the work area to remove any residual contamination.

Dispose of contaminated waste in a designated hazardous waste container.

Storage Protocol
Proper storage is essential to maintain the stability of 2-(4-Bromothiophen-2-yl)acetonitrile
and to prevent accidents.

Container:

Keep the compound in its original, tightly sealed container.[4][5]

Storage Environment:

Store in a cool, dry, and well-ventilated area.[4][5]

Keep away from heat, sparks, open flames, and other sources of ignition.[4]

Store in a dark place to avoid light sensitivity.[2]

It is recommended to store under an inert atmosphere (e.g., nitrogen or argon).[2]

Segregation:

Store away from incompatible materials such as strong oxidizing agents, strong acids,

strong bases, and strong reducing agents.[4]

Do not store with food, drink, or animal feed.

First Aid Measures
In case of exposure, follow these first aid protocols and seek immediate medical attention.
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If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Call a physician or poison control center immediately.[6]

If on Skin: Immediately remove all contaminated clothing. Wash off with soap and plenty of

water for at least 15 minutes. Consult a physician.[6]

If in Eyes: Rinse thoroughly with plenty of water for at least 15 minutes, also under the

eyelids. Immediately call an ophthalmologist.[6]

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[6]

Spill and Disposal Procedures
Spill Response:

Evacuate the area.

Wear appropriate PPE, including respiratory protection.[6]

For solid spills, carefully sweep or scoop up the material and place it in a designated,

labeled container for disposal. Avoid generating dust.[6]

For solutions, absorb the spill with an inert material (e.g., sand, earth) and place it in a

suitable container for disposal.

Ventilate the area and wash the spill site after the material has been removed.

Waste Disposal:

Dispose of waste in accordance with local, regional, and national regulations.

Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste.[4]

Visual Protocols and Workflows
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The following diagrams illustrate the key workflows for the safe handling and storage of 2-(4-
Bromothiophen-2-yl)acetonitrile.

Preparation

Handling (in Fume Hood)
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Gather Materials & Spill Kit

Weigh and Transfer Compound

Avoid Inhalation & Contact
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Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-(4-Bromothiophen-2-yl)acetonitrile.
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Caption: Protocol for the proper storage of 2-(4-Bromothiophen-2-yl)acetonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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